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Compound of Interest

Compound Name:
Mal-Val-Ala-PAB-NMe-CH2CH2-

O-CO-Dazostinag

Cat. No.: B15605400

Get Quote

Peptide-drug conjugates (PDCs) represent a frontier in targeted therapy, offering a

sophisticated strategy to deliver potent therapeutic agents directly to diseased cells while

minimizing systemic toxicity. The efficacy of a PDC is not merely a function of its targeting

peptide or its payload but is critically dependent on the intricate design of the linker connecting

them. This guide provides a detailed protocol and scientific rationale for the synthesis of Mal-

Val-Ala-PAB-O-CO-Dazostinag, a state-of-the-art PDC designed for targeted immunotherapy.

This conjugate is comprised of four key functional modules:

Maleimide (Mal) Group: A reactive handle for covalent attachment to a targeting vehicle,

such as a monoclonal antibody or another protein containing a free thiol group (cysteine), via

a Michael addition reaction.[1]

Valine-Alanine (Val-Ala) Dipeptide: A specific substrate for Cathepsin B, a lysosomal

protease that is frequently overexpressed in the tumor microenvironment.[2] This enzymatic

susceptibility ensures that the payload is released preferentially inside the target cells,

following internalization.
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p-Aminobenzyl Carbonate (PABC) Self-Immolative Spacer: A critical component that, upon

enzymatic cleavage of the Val-Ala peptide, undergoes a spontaneous 1,6-electronic

elimination to release the payload in its unmodified, active form.[3][4] This "traceless" release

is paramount for predictable pharmacology.

Dazostinag (TAK-676): A potent and selective STING (stimulator of interferon genes) agonist

payload.[5][6][7] By activating the STING pathway, Dazostinag stimulates an innate immune

response within the tumor microenvironment, transforming immunologically "cold" tumors

into "hot" tumors more susceptible to immune-mediated destruction.[7]

The specific construct detailed herein, Mal-Val-Ala-PAB-O-CO-Dazostinag, connects the PABC

self-immolative spacer to the primary alcohol of Dazostinag via a carbonate bond. This

application note provides a robust, modular synthetic protocol, grounded in established

bioconjugation chemistry, complete with expert insights into critical process parameters and

analytical validation.

Overall Synthetic Strategy
The synthesis is logically divided into two primary stages: the construction of an activated

peptide-linker and its subsequent conjugation to the Dazostinag payload. This modular

approach allows for the independent synthesis and quality control of each component before

the final, critical conjugation step.
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Part 1: Activated Linker Synthesis

Part 2: Payload Conjugation

Part 3: Final Product

Fmoc-Val-Ala-OH Synthesis
(Solution Phase)

Coupling with PAB-OH

HATU, DIPEA

N-Terminus Derivatization
(Maleimidocaproic Acid)

1. Piperidine
2. Mc-OSu

Activation of PAB-OH
(p-Nitrophenyl Chloroformate)

PNP-Chloroformate,
Pyridine

Final Conjugation Reaction

Activated Linker:
MC-Val-Ala-PAB-PNP

Dazostinag Payload
(with free -CH2OH)

Purification by RP-HPLC

Characterization
(LC-MS, HRMS)

Final Conjugate:
Mal-Val-Ala-PAB-O-CO-Dazostinag
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Final Conjugate
+

DMAP, Anhydrous DMF Mal-Val-Ala-PAB-O-CO-Dazostinag

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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